N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide
• InChI: InChI=1S/C16H13FN2O2/c1-21-15-7-4-12(10-14(15)17)16(20)19-13-5-2-11(3-6-13)8-9-18/h2-7,10H,8H2,1H3,(H,19,20)
• InChI Key: RUVZFWIJJNZKJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)CC#N)F
• Molecular Formula: C16H13FN2O2
• DSSTOX Substance ID: DTXSID101214544
• Molecular Weight: 284.28 g/mol
• CAS RN: 923728-14-7

Description

N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide (CFM) is an organic compound that is used in a variety of scientific research applications. It is a fluorinated amide of a nitrile group and is a colorless solid. CFM has been used in a wide range of areas, including biochemistry, physiology, and pharmacology. CFM has been studied for its potential to act as a selective inhibitor of certain enzymes, as well as its ability to bind to proteins and other receptors.

Scientific Research Applications

N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide has been studied for its potential to act as a selective inhibitor of certain enzymes, as well as its ability to bind to proteins and other receptors. It has been used to study the structure and function of proteins, as well as to investigate the potential of new drugs. N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide has also been used in studies of cell signaling, gene expression, and metabolic pathways.

Mechanism of Action

N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide works by binding to specific enzymes and receptors, which then triggers a cascade of biochemical and physiological responses. The binding of N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide to an enzyme or receptor can either inhibit or activate the enzyme or receptor, which in turn can lead to a variety of biological effects.
Biochemical and Physiological Effects
N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450, and to activate certain receptors, such as the beta-2 adrenergic receptor. It has also been shown to affect gene expression, cell signaling pathways, and metabolic pathways.

Advantages and Limitations for Lab Experiments

The use of N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is relatively stable under a variety of conditions. It is also relatively non-toxic, making it a safe compound to use in laboratory experiments. However, it is important to note that N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide can be toxic at higher concentrations and should be handled with care.

Future Directions

There are a number of potential future directions for research involving N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide. These include further study of its mechanism of action, as well as its potential applications in drug development and drug delivery. Additionally, further research into the effects of N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide on gene expression, cell signaling pathways, and metabolic pathways could yield valuable insights into the development of new therapies. Finally, further studies into the potential side effects of N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide could be useful in determining its safety and efficacy for use in humans.

Synthesis Methods

N-[4-(cyanomethyl)phenyl]-3-fluoro-4-methoxybenzamide can be synthesized using a variety of methods, including the reaction of a nitrile with a fluorinated alcohol. This reaction is catalyzed by a base, such as sodium hydroxide, and the product is then isolated and purified. Another method involves the reaction of a nitrile with a fluorinated amine, followed by a dehydration reaction. The product of this reaction is also isolated and purified.